Cas no 230971-72-9 (N2-Losartanyl-losartan (Losartan IMpurity))

• Product Name: N2-Losartanyl-losartan (Losartan IMpurity)
• CAS No: 230971-72-9
• MF: C₄₄H₄₄Cl₂N₁₂O
• MW: 827.805965423584
• CID: 851303
• PubChem ID: 71587662
• Update Time: 2025-09-27

N2-Losartanyl-losartan (Losartan IMpurity) Chemical and Physical Properties

Names and Identifiers

• N2-Losartanyl-losartan (Losartan IMpurity)
• 2-Butyl-1-[[2'-[2-[[2-butyl-4-chloro-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]Methyl]-1H-iMidazol-5-yl]Methyl]-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]Methyl]-4-chloro-
• N2-LOSARTANYL-LOSARTAN
• N2-Losartanyl-losart
• N2-LOSARTANYL-LOSARTAN (LOSARTAN IMPURITY),OFF-WHITE SOLID
• Losartan Impurity M
• Losartan potassium specified impurity M [EP]
• 1H-Imidazole-5-methanol, 2-butyl-1-((2'-(2-((2-butyl-4-chloro-1-((2'-(2H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-1H-imidazol-5-yl)methyl)-2H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-4-chloro
• J-014986
• 230971-72-9
• LOSARTAN POTASSIUM IMPURITY M [EP IMPURITY]
• 1H-Imidazole-5-methanol, 2-butyl-1-[[2'-[2-[[2-butyl-4-chloro-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazol-5-yl]methyl]-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-4-chloro-
• UNII-XWB3Q0MU7K
• SCHEMBL25777463
• Q27294030
• [2-Butyl-1-[[2'-[2-[[2-butyl-4-chloro-1-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]-1H-imidazol-5-yl]methyl]-2H-tetrazol-5-yl]biphenyl-4-yl]methyl]-4-chloro-1H-imidazol-5-yl]methanol
• (2-Butyl-1-((2'-(2-((2-butyl-4-chloro-1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-1H-imidazol-5-yl)methyl)-2H-tetrazol-5-yl)biphenyl-4-yl)methyl)-4-chloro-1H-imidazol-5-yl)methanol
• [2-butyl-3-[[4-[2-[2-[[2-butyl-5-chloro-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazol-4-yl]methyl]tetrazol-5-yl]phenyl]phenyl]methyl]-5-chloroimidazol-4-yl]methanol
• XWB3Q0MU7K

• Inchi： 1S/C44H44Cl2N12O/c1-3-5-15-39-47-41(45)37(56(39)25-29-17-21-31(22-18-29)33-11-7-9-13-35(33)43-49-53-54-50-43)27-58-52-44(51-55-58)36-14-10-8-12-34(36)32-23-19-30(20-24-32)26-57-38(28-59)42(46)48-40(57)16-6-4-2/h7-14,17-24,59H,3-6,15-16,25-28H2,1-2H3,(H,49,50,53,54)
• InChI Key： MQQJXYHBTJOQTD-UHFFFAOYSA-N
• SMILES： ClC1=C(CN2N=NC(C3=CC=CC=C3C3C=CC(=CC=3)CN3C(CO)=C(N=C3CCCC)Cl)=N2)N(CC2C=CC(C3=CC=CC=C3C3N=NNN=3)=CC=2)C(CCCC)=N1

Computed Properties

• Exact Mass: 826.31400
• Monoisotopic Mass: 826.3138095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 59
• Rotatable Bond Count: 17
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Melting Point: 128-130°C
• PSA: 153.93000
• LogP: 8.87640

N2-Losartanyl-losartan (Losartan IMpurity) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives